Cas no 2649047-08-3 (2-isocyanato-4-(pyridin-4-yl)butanoic acid)

• Product Name: 2-isocyanato-4-(pyridin-4-yl)butanoic acid
• CAS No: 2649047-08-3
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 6545537
• PubChem ID: 165861515
• Update Time: 2025-11-01

2-isocyanato-4-(pyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-isocyanato-4-(pyridin-4-yl)butanoic acid
• EN300-1458753
• 2649047-08-3

• Inchi： 1S/C10H10N2O3/c13-7-12-9(10(14)15)2-1-8-3-5-11-6-4-8/h3-6,9H,1-2H2,(H,14,15)
• InChI Key： DPXLWRLGFYCGQD-UHFFFAOYSA-N
• SMILES： OC(C(CCC1C=CN=CC=1)N=C=O)=O

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.6Ų

Additional information on 2-isocyanato-4-(pyridin-4-yl)butanoic acid

Professional Introduction to 2-isocyanato-4-(pyridin-4-yl)butanoic Acid (CAS No. 2649047-08-3)

2-isocyanato-4-(pyridin-4-yl)butanoic acid, with the CAS number 2649047-08-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their versatile applications in drug development and material science. The unique structure of 2-isocyanato-4-(pyridin-4-yl)butanoic acid incorporates both an isocyanate group and a pyridine moiety, which contribute to its reactivity and potential utility in various synthetic pathways.

The isocyanate functional group, characterized by the -NCO moiety, is particularly noteworthy for its ability to participate in a wide range of chemical reactions, including polymerization, urethane formation, and condensation reactions. These reactions are fundamental to the synthesis of polymers, adhesives, and coatings. In contrast, the pyridine ring, a heterocyclic aromatic compound, introduces additional electronic and steric properties that can influence the compound's solubility, stability, and interaction with biological systems.

Recent advancements in the field of medicinal chemistry have highlighted the importance of such multifunctional compounds in the development of novel therapeutic agents. The combination of an isocyanate group and a pyridine substituent in 2-isocyanato-4-(pyridin-4-yl)butanoic acid suggests potential applications in the synthesis of bioactive molecules. For instance, the isocyanate group can be used to form covalent bonds with various biomolecules, while the pyridine ring can serve as a recognition site for biological targets.

In particular, studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The pyridine moiety, in particular, has been shown to enhance binding affinity to specific protein targets, making it a valuable component in the design of enzyme inhibitors. This has opened up new avenues for research into potential treatments for inflammatory diseases and other conditions where enzyme regulation plays a critical role.

The synthesis of 2-isocyanato-4-(pyridin-4-yl)butanoic acid involves careful control of reaction conditions to ensure high yield and purity. The isocyanate group is highly reactive and requires protection under inert conditions to prevent unwanted side reactions. Common synthetic strategies include the use of halogenated precursors or Grignard reagents to introduce the desired functional groups at specific positions on the carbon chain. The pyridine ring is typically introduced through nucleophilic substitution or condensation reactions, which allow for precise control over its placement within the molecule.

One of the most promising applications of this compound lies in its potential use as a building block for more complex pharmacophores. By modifying the length and branching of the carbon chain or introducing additional functional groups, researchers can tailor the properties of 2-isocyanato-4-(pyridin-4-yl)butanoic acid to meet specific requirements for drug design. This flexibility makes it an attractive candidate for further exploration in medicinal chemistry.

The role of computational chemistry has also been instrumental in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how 2-isocyanato-4-(pyridin-4-yl)butanoic acid will interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying optimal binding orientations and highlighting key interactions that contribute to biological activity. Such insights are crucial for optimizing drug candidates before they enter clinical trials.

In conclusion, 2-isocyanato-4-(pyridin-4-yl)butanoic acid (CAS No. 2649047-08-3) represents a significant advancement in chemical research with potential applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for synthesizing novel therapeutic agents and materials. As research continues to uncover new ways to leverage its properties, this compound is poised to play an increasingly important role in future scientific endeavors.